Cas no 1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid)

(2-Amino-3,5-difluorophenyl)boronic acid structure
1072952-15-8 structure
Product Name:(2-Amino-3,5-difluorophenyl)boronic acid
CAS No:1072952-15-8
MF:C6H6BF2NO2
MW:172.925148487091
MDL:MFCD03095361
CID:857456
PubChem ID:44754761
Update Time:2025-04-19

(2-Amino-3,5-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-3,5-difluorophenyl)boronic acid
    • 2-Amino-3,5-difluorophenylboronic acid
    • AB13712
    • AG-D-22596
    • AK140259
    • CTK4A5326
    • FT-0690261
    • KB-19678
    • PubChem1736
    • DB-059612
    • 1072952-15-8
    • 2-Amino-3,5-difluorophenylboronicacid
    • AKOS022172833
    • DTXSID60660503
    • (2-amino-3,5-difluorophenyl)boronicacid
    • MDL: MFCD03095361
    • Inchi: 1S/C6H6BF2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H,10H2
    • InChI Key: UCYXMGAVMYFHST-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(B(O)O)=C1N)F

Computed Properties

  • Exact Mass: 172.04958
  • Monoisotopic Mass: 173.0459649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.48

(2-Amino-3,5-difluorophenyl)boronic acid Customs Data

  • HS CODE:29310095

(2-Amino-3,5-difluorophenyl)boronic acid Pricemore >>

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